
(-)-Catechol in the synthesis of flavors and
fragrances

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (-)-Catechol

Cat. No.: B600259 Get Quote

An In-depth Technical Guide to the Role of (-)-Catechol in the Synthesis of Flavors and

Fragrances

Introduction
(-)-Catechol, also known as pyrocatechol or 1,2-dihydroxybenzene, is a fundamental organic

compound with the molecular formula C₆H₄(OH)₂.[1] It serves as a critical precursor in the

industrial synthesis of a wide array of fine chemicals, with a significant portion dedicated to the

production of flavors and fragrances.[1][2] Annually, about 20,000 tonnes of catechol are

synthetically produced, primarily through the hydroxylation of phenol using hydrogen peroxide.

[1][3] Its unique chemical structure, featuring two adjacent hydroxyl groups on a benzene ring,

allows for versatile reactivity, making it an ideal starting material for creating complex aromatic

molecules. This guide provides a detailed examination of the synthetic pathways, experimental

protocols, and quantitative data associated with the transformation of catechol into industrially

significant flavor and fragrance compounds.

Core Chemical Properties of Catechol
Catechol is a colorless crystalline solid that is soluble in water and many organic solvents. It is

known for its rapid oxidation in air, which causes it to turn brown. This reactivity is central to its

role in synthesis.
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Property Value

Molecular Formula C₆H₆O₂

Molecular Weight 110.11 g/mol

Melting Point 100-103 °C

Boiling Point 245 °C

Density 1.3440 g/cm³

Water Solubility 430 g/L (20 °C)

Major Synthetic Pathways from (-)-Catechol
Catechol is the foundational building block for several high-demand aroma chemicals. The

initial step in many of these syntheses involves the selective mono-etherification of one of the

hydroxyl groups.

Synthesis of Vanillin and Ethylvanillin
Vanillin, the primary component of vanilla flavor, and its more potent analogue, ethylvanillin, are

widely synthesized from catechol. The common pathway proceeds through guaiacol (for

vanillin) or guethol (for ethylvanillin).

Methylation/Ethylation: Catechol is first mono-methylated to produce guaiacol or mono-

ethylated to produce guethol.

Condensation: The resulting guaiacol or guethol is then reacted with glyoxylic acid in a

weakly alkaline medium. This electrophilic aromatic substitution reaction introduces a

mandelic acid derivative at the position para to the hydroxyl group.

Oxidation & Decarboxylation: The intermediate is subsequently oxidized in the presence of a

catalyst and then decarboxylated via acidification to yield crude vanillin or ethylvanillin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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